Cas no 1215630-77-5 (2-Methyl-1,3-dioxolane-2-propanol-d4)

• Product Name: 2-Methyl-1,3-dioxolane-2-propanol-d4
• CAS No: 1215630-77-5
• MF: C₇H₁₄O₃
• MW: 150.208909511566
• CID: 4554893
• Update Time: 2025-05-20

2-Methyl-1,3-dioxolane-2-propanol-d4 Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1,3-dioxolane-2-propanol-d4
• 1,1,2,2-tetradeuterio-3-(2-methyl-1,3-dioxolan-2-yl)propan-1-ol

• Inchi： 1S/C7H14O3/c1-7(3-2-4-8)9-5-6-10-7/h8H,2-6H2,1H3/i2D2,4D2
• InChI Key： NEPTYGVWDNDVBS-BYUTVXSXSA-N
• SMILES： C([2H])([2H])(O)C([2H])([2H])CC1(C)OCCO1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 2-Methyl-1,3-dioxolane-2-propanol-d4

Introduction to 2-Methyl-1,3-dioxolane-2-propanol-d4 (CAS No. 1215630-77-5)

2-Methyl-1,3-dioxolane-2-propanol-d4, with the Chemical Abstracts Service (CAS) number 1215630-77-5, is a deuterated compound that has gained significant attention in the fields of analytical chemistry, pharmaceutical research, and materials science. This compound is a deuterated analog of 2-methyl-1,3-dioxolane-2-propanol, where the hydrogen atoms are replaced by deuterium (D), a stable isotope of hydrogen. The presence of deuterium atoms imparts unique properties to the molecule, making it valuable for various applications.

The chemical structure of 2-Methyl-1,3-dioxolane-2-propanol-d4 consists of a five-membered dioxolane ring with a methyl group and a deuterated propanol side chain. The dioxolane ring provides stability and solubility, while the deuterated propanol side chain offers enhanced nuclear magnetic resonance (NMR) properties and reduced metabolic degradation. These characteristics make it an ideal internal standard for quantitative NMR (qNMR) analysis and a useful tool in the study of metabolic pathways.

In recent years, the use of deuterated compounds like 2-Methyl-1,3-dioxolane-2-propanol-d4 has become increasingly prevalent in pharmaceutical research. Deuterium labeling can significantly alter the pharmacokinetic and pharmacodynamic properties of drugs, leading to improved drug efficacy and reduced side effects. For instance, studies have shown that deuterated analogs can exhibit enhanced metabolic stability, prolonged half-life, and reduced toxicity compared to their non-deuterated counterparts.

The synthesis of 2-Methyl-1,3-dioxolane-2-propanol-d4 typically involves the deuteration of 2-methyl-1,3-dioxolane-2-propanol using deuterium gas or deuterated solvents. The process requires careful control of reaction conditions to ensure high yields and purity. Advanced techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) are often employed to verify the successful deuteration and to characterize the final product.

In the context of analytical chemistry, 2-Methyl-1,3-dioxolane-2-propanol-d4 serves as an excellent internal standard for quantitative NMR analysis. Internal standards are crucial for accurate quantification in NMR spectroscopy, as they provide a reference point for calibrating signal intensities. The presence of deuterium atoms in 2-Methyl-1,3-dioxolane-2-propanol-d4 enhances its NMR signals, making it easier to distinguish from other compounds in complex mixtures. This property is particularly useful in the analysis of pharmaceutical formulations and biological samples.

Beyond its applications in NMR spectroscopy, 2-Methyl-1,3-dioxolane-2-propanol-d4 has also found utility in materials science research. Deuterated compounds are often used as tracers in polymerization reactions to study reaction mechanisms and kinetics. The stable isotope labeling allows researchers to track the incorporation of specific monomers into polymer chains with high precision. This information is valuable for optimizing polymer synthesis processes and developing new materials with tailored properties.

In summary, 2-Methyl-1,3-dioxolane-2-propanol-d4 (CAS No. 1215630-77-5) is a versatile deuterated compound with a wide range of applications in analytical chemistry, pharmaceutical research, and materials science. Its unique properties make it an essential tool for researchers working on quantitative NMR analysis, metabolic studies, and polymerization reactions. As research continues to advance in these fields, the importance of compounds like 2-Methyl-1,3-dioxolane-2-propanol-d4 is likely to grow further.